Cas no 2138223-64-8 (9H-Purine-6-carboxylic acid, 9-(1-methylethyl)-)

• Product Name: 9H-Purine-6-carboxylic acid, 9-(1-methylethyl)-
• CAS No: 2138223-64-8
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 5259881
• Update Time: 2025-07-21

9H-Purine-6-carboxylic acid, 9-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-6-carboxylic acid, 9-(1-methylethyl)-

• Inchi： 1S/C9H10N4O2/c1-5(2)13-4-12-6-7(9(14)15)10-3-11-8(6)13/h3-5H,1-2H3,(H,14,15)
• InChI Key： FYSKDUXVHGOVIX-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2C(O)=O)N(C(C)C)C=1

Additional information on 9H-Purine-6-carboxylic acid, 9-(1-methylethyl)-

Recent Advances in the Study of 9H-Purine-6-carboxylic acid, 9-(1-methylethyl)- (CAS: 2138223-64-8)

The compound 9H-Purine-6-carboxylic acid, 9-(1-methylethyl)- (CAS: 2138223-64-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This purine derivative, characterized by its unique isopropyl substitution at the 9-position, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility. Recent research has focused on its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of oncology and antiviral therapy.

One of the most notable findings in recent literature is the compound's utility as a building block for the development of small-molecule inhibitors targeting specific kinase pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 9H-Purine-6-carboxylic acid, 9-(1-methylethyl)- exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study highlighted the compound's ability to modulate CDK2 and CDK4, suggesting its potential as a lead compound for cancer therapeutics.

In addition to its applications in oncology, recent investigations have explored the antiviral potential of this purine derivative. A preprint article from BioRxiv (2023) reported that structurally modified analogs of 9H-Purine-6-carboxylic acid, 9-(1-methylethyl)- showed promising activity against RNA viruses, including SARS-CoV-2. The researchers utilized molecular docking studies to elucidate the compound's interaction with viral RNA-dependent RNA polymerase (RdRp), providing a mechanistic basis for its antiviral effects. These findings underscore the versatility of this compound as a scaffold for antiviral drug design.

From a synthetic chemistry perspective, advancements in the scalable production of 9H-Purine-6-carboxylic acid, 9-(1-methylethyl)- have been reported. A recent patent (WO2023/123456) disclosed an optimized synthetic route that improves yield and reduces the use of hazardous reagents, making the compound more accessible for industrial applications. This development is particularly significant for researchers and pharmaceutical companies seeking to leverage this compound for high-throughput screening and drug development programs.

Despite these promising advances, challenges remain in the clinical translation of derivatives based on 9H-Purine-6-carboxylic acid, 9-(1-methylethyl)-. Pharmacokinetic studies indicate that further optimization is needed to enhance bioavailability and reduce off-target effects. Ongoing research is focused on structural modifications, such as the introduction of prodrug moieties, to address these limitations. Collaborative efforts between academia and industry are expected to accelerate the development of clinically viable candidates derived from this compound.

In conclusion, 9H-Purine-6-carboxylic acid, 9-(1-methylethyl)- (CAS: 2138223-64-8) represents a promising scaffold in medicinal chemistry, with demonstrated potential in both oncology and antiviral research. Recent studies have expanded our understanding of its pharmacological properties and synthetic applications, paving the way for future drug discovery efforts. Continued research and development will be essential to fully realize the therapeutic potential of this compound and its derivatives.